Cas no 23560-69-2 (Dibenz[b,e]oxepin-11(6H)-one,2-chloro-)
![Dibenz[b,e]oxepin-11(6H)-one,2-chloro- structure](https://www.kuujia.com/scimg/cas/23560-69-2x500.png)
23560-69-2 structure
Product name:Dibenz[b,e]oxepin-11(6H)-one,2-chloro-
Dibenz[b,e]oxepin-11(6H)-one,2-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Dibenz[b,e]oxepin-11(6H)-one,2-chloro-
- 2-chloro-6H-benzo[c][1]benzoxepin-11-one
- 2-Chlorodibenz(b,e)oxepin-11(6H)-one
- 2-chlorodibenzo[b,e]oxepin-11(6H)-one
- 23560-69-2
- C6V2YD6VVM
- NS00027451
- 2-Chlorodibenz[b,e]oxepin-11(6H)-one
- UNII-C6V2YD6VVM
- DTXSID60178153
- Dibenz(b,e)oxepin-11(6H)-one, 2-chloro-
- SCHEMBL8797952
- EINECS 245-738-6
-
- Inchi: InChI=1S/C14H9ClO2/c15-10-5-6-13-12(7-10)14(16)11-4-2-1-3-9(11)8-17-13/h1-7H,8H2
- InChI Key: KIEQOHOJVVIDNO-UHFFFAOYSA-N
- SMILES: ClC1=CC=C2C(C(C3=CC=CC=C3CO2)=O)=C1
Computed Properties
- Exact Mass: 244.02917
- Monoisotopic Mass: 244.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- PSA: 26.3
Dibenz[b,e]oxepin-11(6H)-one,2-chloro- Related Literature
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Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
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Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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5. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
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